Cas no 67455-89-4 (6,9-DIOXA-3,12,18-TRIAZABICYCLO[12.3.1]OCTADECA-1(18),14,16-TRIENE-4,11-DIONE)

• Product Name: 6,9-DIOXA-3,12,18-TRIAZABICYCLO[12.3.1]OCTADECA-1(18),14,16-TRIENE-4,11-DIONE
• CAS No: 67455-89-4
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 3325926
• Update Time: 2025-03-19

6,9-DIOXA-3,12,18-TRIAZABICYCLO[12.3.1]OCTADECA-1(18),14,16-TRIENE-4,11-DIONE Chemical and Physical Properties

Names and Identifiers

• 6,9-DIOXA-3,12,18-TRIAZABICYCLO[12.3.1]OCTADECA-1(18),14,16-TRIENE-4,11-DIONE

• Inchi： 1S/C13H17N3O4/c17-12-8-19-4-5-20-9-13(18)15-7-11-3-1-2-10(16-11)6-14-12/h1-3H,4-9H2,(H,14,17)(H,15,18)
• InChI Key： MTXYYRLFENUTNS-UHFFFAOYSA-N
• SMILES： C12=NC(=CC=C1)CNC(=O)COCCOCC(=O)NC2

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 635.4±55.0 °C(Predicted)
• pka: 12.90±0.20(Predicted)